Cas no 84029-67-4 (Naphthalene,1-(1,1-dimethylethyl)-3-methyl-)
84029-67-4 structure
Product Name:Naphthalene,1-(1,1-dimethylethyl)-3-methyl-
CAS No:84029-67-4
MF:C15H18
MW:198.303424358368
CID:725379
PubChem ID:3019595
Update Time:2025-04-19
Naphthalene,1-(1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,1-(1,1-dimethylethyl)-3-methyl-
- 1-(tert-butyl)-3-methylnaphthalene
- 1-tert-butyl-3-methylnaphthalene
- DTXSID70232912
- 84029-67-4
- EINECS 281-736-1
- NS00038379
-
- Inchi: 1S/C15H18/c1-11-9-12-7-5-6-8-13(12)14(10-11)15(2,3)4/h5-10H,1-4H3
- InChI Key: KGTNXPIOHOJELW-UHFFFAOYSA-N
- SMILES: C(C)(C)(C)C1C=C(C)C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 198.140850574g/mol
- Monoisotopic Mass: 198.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 0Ų
Naphthalene,1-(1,1-dimethylethyl)-3-methyl- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
84029-67-4 (Naphthalene,1-(1,1-dimethylethyl)-3-methyl-) Related Products
- 3905-64-4(2,6-Di-tert-butylnaphthalene)
- 2027-17-0(2-Isopropylnaphthalene)
- 24157-81-1(2,6-Diisopropylnaphthalene)
- 10275-58-8(2,7-Di-tert-butylnaphthalene)
- 490-65-3(Naphthalene,1-methyl-7-(1-methylethyl)-)
- 24300-91-2(2,7-Di-tert-butylpyrene)
- 155386-57-5(7-tert-Butyl-1-methylpyrene)
- 18801-00-8(2-Tert-Butylanthracene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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